6-(3-BOC-Aminophenyl)-2-formylphenol, 95%

• IUPAC Name: tert-butyl N-[3-(3-formyl-2-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C18H19NO4/c1-18(2,3)23-17(22)19-14-8-4-6-12(10-14)15-9-5-7-13(11-20)16(15)21/h4-11,21H,1-3H3,(H,19,22)
• InChI Key: OSFPGJFYKMTKSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)C2=CC=CC(=C2O)C=O
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

6-(3-BOC-Aminophenyl)-2-formylphenol, 95% (BAPF95) is an organic compound that belongs to the class of compounds known as phenols. It is an aromatic compound with a molecular formula of C13H13NO4 and a molecular weight of 249.24 g/mol. BAPF95 is used in a variety of scientific research applications, and is a valuable tool for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 6-(3-BOC-Aminophenyl)-2-formylphenol, 95% is not well understood. It is believed to act as a catalyst in the synthesis of other compounds. It is thought to facilitate the formation of a new bond between two molecules, which can then be used in the synthesis of other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(3-BOC-Aminophenyl)-2-formylphenol, 95% are not well understood. It is believed to have no direct effect on the body, but may have an indirect effect through its use as a catalyst in the synthesis of other compounds.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-(3-BOC-Aminophenyl)-2-formylphenol, 95% in lab experiments is that it is a relatively inexpensive compound that is easy to obtain and use. It is also relatively stable and can be stored for long periods of time without degrading. However, it is important to note that 6-(3-BOC-Aminophenyl)-2-formylphenol, 95% is a hazardous compound and should be handled with care.

Future Directions

The future of 6-(3-BOC-Aminophenyl)-2-formylphenol, 95% research is promising. It has potential applications in the synthesis of pharmaceuticals, dyes, and pigments. Additionally, further research could be done to better understand its mechanism of action and its biochemical and physiological effects. Furthermore, research could be done to identify other compounds that can be synthesized using 6-(3-BOC-Aminophenyl)-2-formylphenol, 95% as a precursor. Finally, research could be done to develop new synthetic methods for the synthesis of 6-(3-BOC-Aminophenyl)-2-formylphenol, 95%.

Synthesis Methods

6-(3-BOC-Aminophenyl)-2-formylphenol, 95% is synthesized from the reaction of 3-bromo-2-chloro-4-nitrophenol and formaldehyde in the presence of a base. The reaction is carried out in an anhydrous environment at room temperature. The reaction is complete after 24 hours and yields 6-(3-BOC-Aminophenyl)-2-formylphenol, 95% in a 95% purity.

Scientific Research Applications

6-(3-BOC-Aminophenyl)-2-formylphenol, 95% has a variety of applications in scientific research. It has been used as a precursor in the synthesis of other compounds, such as 1,3-diarylpropane derivatives, which are used in the synthesis of pharmaceuticals. 6-(3-BOC-Aminophenyl)-2-formylphenol, 95% has also been used in the synthesis of other compounds, such as 3-amino-2-methylphenol, which is used in the synthesis of dyes and pigments.